Cas no 1806905-99-6 (3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine)

3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine is a versatile heterocyclic compound featuring multiple functional groups, including chloromethyl, cyano, difluoromethyl, and iodo substituents. These reactive sites make it a valuable intermediate in organic synthesis, particularly for constructing complex pyridine-based scaffolds. The presence of both halogen and electron-withdrawing groups enhances its utility in cross-coupling reactions, nucleophilic substitutions, and further derivatization. Its structural diversity allows for applications in pharmaceutical and agrochemical research, where precise functionalization is critical. The compound’s stability under standard handling conditions and compatibility with a range of reaction conditions further contribute to its practicality in synthetic chemistry.

3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine structure

1806905-99-6 structure

Product Name:3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine

CAS No:1806905-99-6

MF:C₈H₄ClF₂IN₂

MW:328.485039710999

CID:4876154

Update Time:2025-06-24

3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine
- Inchi： 1S/C8H4ClF2IN2/c9-2-6-5(7(10)11)1-4(3-13)14-8(6)12/h1,7H,2H2
- InChI Key： TZMZJLIWDCFTGN-UHFFFAOYSA-N
- SMILES： IC1C(CCl)=C(C(F)F)C=C(C#N)N=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 2.6
Topological Polar Surface Area: 36.7

3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029042218-250mg	3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine	1806905-99-6	97%	250mg	$998.40	2022-03-31
Alichem	A029042218-500mg	3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine	1806905-99-6	97%	500mg	$1,727.80	2022-03-31
Alichem	A029042218-1g	3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine	1806905-99-6	97%	1g	$3,158.80	2022-03-31

3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine Related Literature

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Additional information on 3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine

Comprehensive Overview of 3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine (CAS No. 1806905-99-6)

3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine (CAS No. 1806905-99-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chloromethyl, cyano, difluoromethyl, and iodo substituents, making it a versatile intermediate for synthetic applications. Its structural complexity and reactivity have positioned it as a valuable building block in the development of novel bioactive compounds.

The compound's pyridine core is a critical scaffold in medicinal chemistry, often associated with drug candidates targeting various diseases. Researchers are particularly interested in its potential applications in kinase inhibitors and antimicrobial agents, areas that align with current trends in drug discovery. With the rise of antibiotic resistance and the need for innovative therapies, 3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine offers a promising avenue for exploration. Its difluoromethyl group, for instance, is known to enhance metabolic stability and bioavailability, a feature highly sought after in modern drug design.

In agrochemical research, this compound's cyano and iodo functionalities are pivotal for developing new pesticides and herbicides. The global push for sustainable agriculture has increased demand for eco-friendly crop protection solutions, and 3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine could play a role in addressing this challenge. Its structural motifs are compatible with green chemistry principles, reducing environmental impact while maintaining efficacy.

From a synthetic perspective, the compound's chloromethyl group allows for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for high-throughput screening and structure-activity relationship (SAR) studies, which are central to modern drug and agrochemical development. Laboratories focusing on click chemistry and cross-coupling reactions may find this compound particularly useful due to its reactive sites.

The growing interest in fluorinated compounds and halogenated heterocycles has further elevated the relevance of 3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine. Fluorine incorporation, as seen in its difluoromethyl group, is a hot topic in pharmaceutical research due to its ability to modulate lipophilicity and binding affinity. Similarly, the iodo substituent offers opportunities for radiolabeling and imaging applications, aligning with advancements in diagnostic technologies.

For researchers sourcing this compound, it is essential to consider its stability and storage conditions. While not classified as hazardous, proper handling under standard laboratory protocols is recommended to maintain its integrity. Suppliers often provide technical data sheets and certificates of analysis, which are critical for ensuring reproducibility in experiments.

In summary, 3-(Chloromethyl)-6-cyano-4-(difluoromethyl)-2-iodopyridine (CAS No. 1806905-99-6) represents a multifaceted tool for chemists and researchers. Its applications span drug discovery, agrochemical innovation, and material science, reflecting the interdisciplinary nature of modern chemical research. As the scientific community continues to explore its potential, this compound is poised to contribute to breakthroughs in multiple fields.